Cas no 2171636-35-2 (4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171636-35-2
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6499147
• PubChem ID: 165820311
• Update Time: 2025-06-15

4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171636-35-2
• 4-(dimethylamino)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• EN300-1573737

• Inchi： 1S/C24H29N3O5/c1-27(2)14-12-21(23(29)30)26-22(28)11-13-25-24(31)32-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： SWUBVRBICUZWCQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2171636-35-2, identified as 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, represents a fascinating intersection of advanced organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered significant attention in the scientific community due to its potential applications in drug discovery and biomolecular research.

At the core of this compound's appeal lies its sophisticated architecture, which includes a dimethylamino group, a fluoren-9-ylmethoxycarbonyl moiety, and an amidobutanoic acid backbone. These components not only contribute to its unique chemical properties but also open up possibilities for diverse biological interactions. The dimethylamino group, for instance, is known for its ability to enhance solubility and stability in aqueous environments, making it a valuable component in drug formulations designed for oral or injectable administration.

The presence of the fluoren-9-ylmethoxycarbonyl group adds another layer of complexity, as fluorene derivatives are frequently employed in the development of fluorescent probes and bioimaging agents. This feature positions the compound as a promising candidate for applications in real-time monitoring of biological processes, such as cellular signaling and protein-protein interactions. Furthermore, the amidobutanoic acid moiety introduces a carboxylic acid functionality, which is commonly utilized in the synthesis of peptidomimetics and protease inhibitors—key elements in modern therapeutic strategies.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in addressing complex diseases. For instance, studies have demonstrated that molecules incorporating fluorene-based tags can significantly improve the sensitivity and specificity of diagnostic assays, enabling earlier detection of pathological conditions. Similarly, the incorporation of dimethylamino groups has been shown to enhance the pharmacokinetic profiles of drugs, reducing clearance rates and prolonging therapeutic effects.

In the realm of drug development, 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid has shown potential as a scaffold for novel therapeutics. Its structural features allow for modifications that can fine-tune its biological activity, making it adaptable to various therapeutic targets. Researchers have explored its utility in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By leveraging its unique chemical properties, scientists aim to develop more effective anti-inflammatory agents with improved side-effect profiles.

The compound's potential extends beyond pharmacology; it also finds relevance in materials science and nanotechnology. The fluorene moiety, with its inherent fluorescence properties, makes it an attractive candidate for developing luminescent materials used in optoelectronic devices. Additionally, the presence of multiple reactive sites allows for further functionalization, enabling the creation of hybrid materials with tailored properties for applications ranging from sensors to drug delivery systems.

From a synthetic chemistry perspective, 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid exemplifies the elegance of modern organic synthesis. The integration of complex functionalities into a single molecule requires meticulous planning and execution but offers unparalleled opportunities for innovation. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound, showcasing the power of transition metal catalysis in medicinal chemistry.

The compound's significance is further underscored by its potential role in addressing emerging challenges in healthcare. With increasing resistance to conventional drugs, there is a growing demand for novel therapeutic entities with distinct mechanisms of action. 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, with its rich structural diversity and versatile functional groups, stands at the forefront of efforts to develop next-generation treatments.

In conclusion, 4-(dimethylamino)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS 2171636-35-2) exemplifies the intersection of creativity and precision in chemical biology. Its multifaceted structure not only opens up new avenues for research but also holds promise for practical applications across multiple disciplines. As scientific understanding continues to evolve, compounds like this will undoubtedly play pivotal roles in shaping the future of medicine and materials science.